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Introduction
Ammonium chloride (NH₄Cl) is a versatile salt widely utilized in molecular biology for various

applications. Its ability to influence pH and ionic strength makes it a crucial component in

several buffer systems. This document provides detailed protocols for the preparation of

ammonium chloride buffers for common molecular biology techniques, including red blood

cell (RBC) lysis, as a component in PCR buffers, and for protein crystallization.

Core Applications
Ammonium chloride buffers are primarily employed for:

Erythrocyte Lysis: Isotonic NH₄Cl solutions are highly effective in lysing red blood cells while

leaving leukocytes and other nucleated cells intact. This is a critical step in isolating white

blood cells from whole blood for downstream applications like flow cytometry, cell culture,

and DNA/RNA extraction. The ammonium ions cause the RBCs to swell and burst due to

osmotic pressure changes.

Enzyme Reactions: Ammonium ions can act as cofactors or influence the activity of certain

enzymes. Ammonium sulfate is a common component in some PCR buffers, where it is

thought to enhance the specificity of primer annealing.[1]
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Protein Crystallization: Ammonium chloride can be used as a precipitating agent in protein

crystallization screens.[2] By systematically varying its concentration, researchers can

induce the formation of protein crystals for structural studies.

Maintaining pH: As a component of a buffer system (e.g., with ammonia), ammonium
chloride helps maintain a stable pH, which is crucial for many biological reactions.[3]

Quantitative Data Summary
The following tables summarize common stock and working solution concentrations for various

ammonium chloride buffer applications.

Table 1: Ammonium Chloride Buffer for Red Blood Cell Lysis

Component
10x Stock Solution
Concentration

1x Working Solution
Concentration

Ammonium Chloride (NH₄Cl) 1.5 M 150 mM

Sodium Bicarbonate

(NaHCO₃)
100 mM 10 mM

EDTA 1 mM - 10 mM 0.1 mM - 1 mM

pH 7.2 - 7.4 7.2 - 7.4

Table 2: Tris-Ammonium Chloride Buffer

Component
Stock Solution
Concentration

Final Concentration
(Example)

Ammonium Chloride (NH₄Cl) 0.16 M Varies with application

Tris Base 0.17 M Varies with application

pH 7.2 - 7.65 Adjusted as needed
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Protocol 1: Preparation of Ammonium Chloride Lysis
Buffer (10x Stock Solution)
This protocol describes the preparation of a 10x stock solution of ammonium chloride lysis

buffer, commonly used for lysing red blood cells.

Materials:

Ammonium Chloride (NH₄Cl)

Sodium Bicarbonate (NaHCO₃)

EDTA (Ethylenediaminetetraacetic acid)

Deionized water (dH₂O)

Hydrochloric acid (HCl) or Sodium hydroxide (NaOH) for pH adjustment

Magnetic stirrer and stir bar

Graduated cylinders and beakers

pH meter

Procedure:

To prepare 1 liter of 10x lysis buffer, dissolve 80.2 g of NH₄Cl in approximately 800 mL of

dH₂O.[4]

Add 8.4 g of NaHCO₃ and stir until fully dissolved.[4]

Add 0.37 g of EDTA and continue stirring.[3]

Once all components are dissolved, adjust the pH to 7.2-7.4 using HCl or NaOH.[4]

Bring the final volume to 1 liter with dH₂O.

Sterilize the solution by filtering through a 0.22 µm filter.
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Store the 10x stock solution at 4°C for up to 6 months.[3][4]

To prepare a 1x working solution: Dilute the 10x stock solution 1:10 with sterile dH₂O (e.g., add

10 mL of 10x stock to 90 mL of dH₂O).[3][4] It is recommended to prepare the 1x working

solution fresh before use.[4]

Protocol 2: Red Blood Cell Lysis of Whole Blood
This protocol details the use of the 1x ammonium chloride lysis buffer for the removal of red

blood cells from a whole blood sample.

Materials:

1x Ammonium Chloride Lysis Buffer (prepared from Protocol 1)

Whole blood sample

Phosphate-Buffered Saline (PBS)

Centrifuge

Pipettes

Procedure:

Collect whole blood in an appropriate anticoagulant tube.

Add 10 volumes of 1x RBC Lysis Buffer to 1 volume of whole blood (e.g., 10 mL of buffer to 1

mL of blood).[3]

Incubate the mixture for 10-15 minutes at room temperature, protected from light.[3] Invert

the tube occasionally to mix. Lysis is complete when the solution becomes transparent.[4]

Centrifuge the cell suspension at 300-500 x g for 5 minutes.[3]

Carefully decant the supernatant.

Resuspend the cell pellet in PBS.
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Centrifuge again at 300-500 x g for 5 minutes and discard the supernatant.

Repeat the wash step (steps 6-7) if necessary.

Resuspend the final leukocyte pellet in the desired buffer or media for downstream

applications.
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Caption: Workflow for preparing ammonium chloride buffer.
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Signaling Pathways and Logical Relationships
The primary mechanism of ammonium chloride in red blood cell lysis is based on osmotic

pressure.
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Caption: Mechanism of NH4Cl-induced red blood cell lysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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